Cas no 140479-97-6 (Phenol, 2-[3-(3-methoxyphenyl)propyl]-)

• Product Name: Phenol, 2-[3-(3-methoxyphenyl)propyl]-
• CAS No: 140479-97-6
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 1298850
• PubChem ID: 10562143
• Update Time: 2025-04-20

Phenol, 2-[3-(3-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[3-(3-methoxyphenyl)propyl]-
• 2-[3-(3-methoxyphenyl)propyl]phenol
• SCHEMBL19900978
• 140479-97-6
• DTXSID80441795

• Inchi： 1S/C16H18O2/c1-18-15-10-5-7-13(12-15)6-4-9-14-8-2-3-11-16(14)17/h2-3,5,7-8,10-12,17H,4,6,9H2,1H3
• InChI Key： CCKUSHWDJSAIAA-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46